Cas no 1551061-34-7 (4-bromo-N-(butan-2-yl)-3-methoxyaniline)

• Product Name: 4-bromo-N-(butan-2-yl)-3-methoxyaniline
• CAS No: 1551061-34-7
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5161317
• PubChem ID: 75525423
• Update Time: 2025-06-08

4-bromo-N-(butan-2-yl)-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-3-methoxy-N-(1-methylpropyl)-
• 4-bromo-N-(butan-2-yl)-3-methoxyaniline

• Inchi： 1S/C11H16BrNO/c1-4-8(2)13-9-5-6-10(12)11(7-9)14-3/h5-8,13H,4H2,1-3H3
• InChI Key： RFVRAFNUMNUSEZ-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=CC=C(Br)C(OC)=C1

Additional information on 4-bromo-N-(butan-2-yl)-3-methoxyaniline

Recent Advances in the Study of 4-bromo-N-(butan-2-yl)-3-methoxyaniline (CAS: 1551061-34-7): A Comprehensive Research Brief

The compound 4-bromo-N-(butan-2-yl)-3-methoxyaniline (CAS: 1551061-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and methoxylated aniline structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic pathways, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4-bromo-N-(butan-2-yl)-3-methoxyaniline. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the formation of by-products, which is critical for scaling up pharmaceutical manufacturing. The study highlighted the importance of the bromine moiety in enhancing the compound's reactivity and binding affinity to biological targets.

Pharmacological investigations have revealed that 4-bromo-N-(butan-2-yl)-3-methoxyaniline exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its efficacy in reducing cytokine production and mitigating inflammatory responses, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking simulations have provided insights into the compound's interaction with key amino acid residues in the active site of target proteins, offering a structural basis for further modifications to enhance its therapeutic profile.

Another significant development is the exploration of 4-bromo-N-(butan-2-yl)-3-methoxyaniline in oncology research. Preliminary findings indicate that the compound can induce apoptosis in certain cancer cell lines by modulating the activity of apoptosis-related proteins. Researchers are particularly interested in its selective cytotoxicity, which spares normal cells while targeting malignant ones. This selectivity is attributed to the compound's ability to exploit metabolic differences between healthy and cancerous cells, a feature that could minimize side effects in clinical applications.

Despite these promising findings, challenges remain in the development of 4-bromo-N-(butan-2-yl)-3-methoxyaniline as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current efforts are focused on structural derivatization to improve these pharmacokinetic properties while retaining the compound's biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 4-bromo-N-(butan-2-yl)-3-methoxyaniline (CAS: 1551061-34-7) represents a versatile and promising scaffold in drug discovery. Its multifaceted pharmacological properties and the ongoing advancements in its synthesis and application underscore its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic indications and optimizing its drug-like properties, paving the way for its eventual clinical use.